Cas no 1490479-74-7 (3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid)

• Product Name: 3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid
• CAS No: 1490479-74-7
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6360349
• PubChem ID: 65592070
• Update Time: 2025-06-14

3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid
• Benzenepropanoic acid, β-hydroxy-3-(methoxymethyl)-
• 3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanoic acid
• 3-hydroxy-3-[3-(methoxymethyl)phenyl]propanoic acid
• EN300-1846806
• 1490479-74-7
• AKOS014930708
• CS-0345665

• Inchi： 1S/C11H14O4/c1-15-7-8-3-2-4-9(5-8)10(12)6-11(13)14/h2-5,10,12H,6-7H2,1H3,(H,13,14)
• InChI Key： OSQCDKRWTMZBMX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(COC)C=1)(O)CC(=O)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 361.5±37.0 °C(Predicted)
• pka: 4.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid

Recent Advances in the Study of 3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid (CAS: 1490479-74-7)

The compound 3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid (CAS: 1490479-74-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized advanced catalytic methods and green chemistry principles to achieve a more efficient and sustainable synthesis process. This breakthrough is expected to facilitate further preclinical and clinical investigations.

In addition to synthetic advancements, the pharmacological profile of 3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid has been a focal point. Preliminary in vitro and in vivo studies suggest that the compound exhibits anti-inflammatory and antioxidant properties. A recent paper in Biochemical Pharmacology (2024) demonstrated its efficacy in reducing oxidative stress in neuronal cells, hinting at potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also highlighted the compound's ability to modulate key signaling pathways involved in inflammation, providing a mechanistic basis for its therapeutic effects.

Further research has explored the compound's potential as a precursor for the development of new drug candidates. A team at the University of Cambridge (2024) reported the design and evaluation of derivatives of 3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid, aiming to enhance its bioavailability and target specificity. These derivatives showed improved pharmacokinetic properties in animal models, paving the way for future clinical trials. The study underscored the importance of structural modifications in optimizing the therapeutic potential of this compound.

Despite these promising findings, challenges remain in the clinical translation of 3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid. Issues such as metabolic stability, toxicity profiles, and formulation strategies need to be addressed. A review article in Expert Opinion on Drug Discovery (2024) summarized the current state of research and identified key gaps that must be filled to move the compound from the bench to the bedside. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles.

In conclusion, 3-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid (CAS: 1490479-74-7) represents a promising candidate for further drug development. Recent studies have shed light on its synthetic accessibility, pharmacological properties, and therapeutic potential. However, additional research is needed to fully realize its clinical applications. The ongoing investigations into this compound highlight the dynamic and interdisciplinary nature of modern chemical biology and pharmaceutical research.